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Compound of Interest

Compound Name: Diisoamylamine

Cat. No.: B1670623

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and safety information for the handling
and storage of Diisoamylamine (CAS: 544-00-3). Adherence to these protocols is crucial to
minimize risks and ensure a safe laboratory environment. Diisoamylamine is a flammable,

corrosive, and toxic secondary amine, and proper safety precautions are mandatory.[1]

Hazard Identification and Data

Diisoamylamine, also known as Diisopentylamine or 3-methyl-N-(3-methylbutyl)-1-
butanamine, is a colorless to pale yellow liquid with a characteristic amine odor.[2] It poses
significant health and safety risks.

Table 1: Summary of Safety Data for Diisoamylamine
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Property Data Reference(s)
Molecular Formula C1oH23N [1]

Molecular Weight 157.30 g/mol [1]
Appearance Colorless to pale yellow liquid [2]

Odor Amine-like

Primary Hazards

Flammable, Corrosive, Acutely

Toxic, Irritant

GHS Hazard Statements

H226: Flammable liquid and
vapor.H301/H331: Toxic if
swallowed or if inhaled.H312:
Harmful in contact with
skin.H314: Causes severe skin

burns and eye damage.

Solubility

Soluble in ethanol, ethyl ether,
and chloroform. Slightly
soluble in water.

Personal Protective Equipment (PPE)

The use of appropriate PPE is essential to prevent exposure to Diisoamylamine. The selection

of PPE should be based on a thorough risk assessment of the specific procedures being

performed.

e Eye and Face Protection: Chemical safety goggles are mandatory. In situations with a high

risk of splashing, a face shield should be worn in addition to goggles.

¢ Skin Protection:

o Gloves: Chemical-resistant gloves are required. Nitrile gloves may be suitable for

incidental contact, but for prolonged handling or immersion, heavier-duty gloves such as

butyl or neoprene should be considered. Always check the glove manufacturer's

compatibility data.
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o Protective Clothing: A flame-resistant lab coat is the minimum requirement. For
procedures with a higher risk of splashing, chemical-resistant aprons or coveralls should
be worn.

e Respiratory Protection: All handling of Diisoamylamine should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood. If engineering controls are
not sufficient to maintain exposure below acceptable limits, a NIOSH-approved respirator
with an appropriate cartridge for organic vapors must be used in accordance with a
comprehensive respiratory protection program.

Protocols for Safe Handling
3.1. General Handling Precautions

» Always work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation
exposure.

» Keep Diisoamylamine away from heat, sparks, open flames, and other ignition sources.
¢ Use only non-sparking tools and equipment.
e Ground and bond containers and receiving equipment to prevent static electricity buildup.
e Avoid contact with skin, eyes, and clothing.
» Do not eat, drink, or smoke in areas where Diisoamylamine is handled.
e Wash hands thoroughly after handling.
3.2. Experimental Protocol: Weighing and Transferring Diisoamylamine
e Preparation:
o Ensure the chemical fume hood is functioning correctly.

o Gather all necessary equipment: Diisoamylamine container, receiving vessel, balance,
and appropriate transfer tools (e.g., pipette, syringe).
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o Don the required PPE as outlined in Section 2.

e Procedure:

Place the balance inside the chemical fume hood.

[e]

o Carefully open the Diisoamylamine container, being aware of any potential pressure
buildup.

o Slowly and carefully transfer the required amount of Diisoamylamine to the receiving
vessel.

o Clean any minor drips or spills immediately with a suitable absorbent material.
o Securely close both the source and receiving containers.

o Post-Transfer:
o Wipe down the work area within the fume hood.

o Properly dispose of all contaminated materials, such as pipette tips and gloves, in a
designated hazardous waste container.

o Remove PPE and wash hands thoroughly.
Protocols for Safe Storage
» Store Diisoamylamine in a tightly closed container in a cool, dry, and well-ventilated area.

e The storage area should be designated as a "flammables area" and be equipped with
appropriate fire suppression systems.

» Keep away from heat, sparks, and open flames.

o Store away from incompatible materials, such as strong oxidizing agents, acids, acid
anhydrides, and acid chlorides.

¢ Maintain an accurate inventory of the amount of Diisoamylamine in storage.
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Emergency Procedures

5.1. First Aid Measures

 Inhalation: Remove the individual to fresh air and keep them in a position comfortable for
breathing. Seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
large amounts of water for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

5.2. Spill Response

o Small Spills:

[¢]

Evacuate non-essential personnel from the area.
o Ensure the area is well-ventilated.

o Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Carefully collect the absorbed material using non-sparking tools and place it in a sealed,
labeled hazardous waste container.

o Decontaminate the spill area.
o Large Spills:
o Immediately evacuate the area and alert others.

o Activate the nearest fire alarm and contact emergency services.
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o If it is safe to do so, ensure the area is ventilated and remove ignition sources.

Mandatory Visualizations

Assess Spill Size Large Spill Procedure

and Immediate Risk

Small Spill Procedure

Collect Waste with
Non-Sparking Tools

Click to download full resolution via product page

Caption: Workflow for responding to a Diisoamylamine spill.
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Caption: Hierarchy of control measures for safe chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670623#safe-handling-and-storage-procedures-for-
diisoamylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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